Cas no 553681-10-0 (L-Glutamic acid,N-[4-[4-(2,6-diamino-1,4-dihydro-4-oxo-5-pyrimidinyl)-1-(2,2,2-trifluoro-1-hydroxyethyl)butyl]benzoyl]-)

• Product name: L-Glutamic acid,N-[4-[4-(2,6-diamino-1,4-dihydro-4-oxo-5-pyrimidinyl)-1-(2,2,2-trifluoro-1-hydroxyethyl)butyl]benzoyl]-
• CAS No: 553681-10-0
• MF: C₂₂H₂₆F₃N₅O₇
• MW: 529.466355800629
• CID: 352161

L-Glutamic acid,N-[4-[4-(2,6-diamino-1,4-dihydro-4-oxo-5-pyrimidinyl)-1-(2,2,2-trifluoro-1-hydroxyethyl)butyl]benzoyl]- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[4-(2,6-diamino-1,4-dihydro-4-oxo-5-pyrimidinyl)-1-(2,2,2-trifluoro-1-hydroxyethyl)butyl]benzoyl]-
• L-Glutamic acid, N-[4-[4-(2,6-diamino-1,4-dihydro-4-oxo-5-pyrimidinyl)-1-(2,2,2-trifluoro-1-hydroxyethyl)butyl]benzoyl]- (9CI)

• Inchi： 1S/C22H26F3N5O7/c23-22(24,25)16(33)12(2-1-3-13-17(26)29-21(27)30-19(13)35)10-4-6-11(7-5-10)18(34)28-14(20(36)37)8-9-15(31)32/h4-7,12,14,16,33H,1-3,8-9H2,(H,28,34)(H,31,32)(H,36,37)(H5,26,27,29,30,35)/t12?,14-,16?/m0/s1
• InChI Key： SUIQQVWSDDTFPV-UGWHAMFMSA-N
• SMILES： C(O)(=O)[C@H](CCC(O)=O)NC(=O)C1=CC=C(C(C(O)C(F)(F)F)CCCC2=C(N)NC(N)=NC2=O)C=C1

Computed Properties

• Exact Mass: 529.17858

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• PSA: 217.43
• pka: 3.55±0.10(Predicted)